![molecular formula C14H16N2O4 B5720612 N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea](/img/structure/B5720612.png)
N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea
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Overview
Description
N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea, also known as DMFU, is a chemical compound that belongs to the class of urea derivatives. DMFU has attracted significant attention from the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea is not fully understood. However, studies have suggested that this compound exerts its effects by inhibiting various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of cyclin-dependent kinases, which are essential for cell cycle progression. This compound has also been shown to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. This compound has also been shown to inhibit the migration and invasion of cancer cells. In animal models, this compound has been shown to reduce inflammation and improve glucose tolerance.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in various fields. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. This compound also has a relatively short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several future directions for N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea research. In medicine, this compound could be further investigated for its potential use as an anticancer agent. Studies could focus on optimizing the dosing and delivery of this compound to maximize its effectiveness. In agriculture, this compound could be further investigated for its potential use as a herbicide and fungicide. Studies could focus on developing more effective formulations of this compound and investigating its potential environmental impacts. In industry, this compound could be further investigated for its potential use as a polymerization inhibitor. Studies could focus on optimizing the conditions for this compound inhibition and investigating its potential use in other monomers.
Synthesis Methods
N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea can be synthesized through the reaction between 2-furylmethylamine and 3,4-dimethoxyphenyl isocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst, such as triethylamine. The product is then purified through recrystallization or chromatography.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-N'-(2-furylmethyl)urea has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been investigated for its potential use as an anti-inflammatory and anti-diabetic agent.
In agriculture, this compound has been studied for its potential use as a herbicide. This compound has been shown to inhibit the growth of various weed species, including barnyardgrass and redroot pigweed. This compound has also been investigated for its potential use as a fungicide.
In industry, this compound has been studied for its potential use as a polymerization inhibitor. This compound has been shown to inhibit the polymerization of various monomers, including styrene and vinyl acetate.
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-(furan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-18-12-6-5-10(8-13(12)19-2)16-14(17)15-9-11-4-3-7-20-11/h3-8H,9H2,1-2H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHEGMUCSUPSTPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)NCC2=CC=CO2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24797754 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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